Cas no 2580190-38-9 (Methyl 3-carbamoylazetidine-3-carboxylate)

• Product Name: Methyl 3-carbamoylazetidine-3-carboxylate
• CAS No: 2580190-38-9
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 5658183
• PubChem ID: 165893331
• Update Time: 2025-10-31

Methyl 3-carbamoylazetidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580190-38-9
• EN300-27728324
• methyl 3-carbamoylazetidine-3-carboxylate
• Methyl 3-carbamoylazetidine-3-carboxylate

• Inchi： 1S/C6H10N2O3/c1-11-5(10)6(4(7)9)2-8-3-6/h8H,2-3H2,1H3,(H2,7,9)
• InChI Key： XITYDCTZIYUIBN-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C(N)=O)CNC1)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 3-carbamoylazetidine-3-carboxylate

Methyl 3-Carbamoylazetidine-3-Carboxylate: An Overview of a Promising Compound in Pharmaceutical Research

Methyl 3-carbamoylazetidine-3-carboxylate (CAS No. 2580190-38-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This compound, characterized by its unique azetidine ring structure and carbamoyl functional group, has shown promising properties in various preclinical studies, making it a subject of interest for researchers and pharmaceutical companies alike.

The chemical structure of methyl 3-carbamoylazetidine-3-carboxylate is composed of a four-membered azetidine ring with a carbamoyl group attached to one of the nitrogen atoms and a carboxylate ester group attached to the other. This structural arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity. The azetidine ring, in particular, is known for its ability to mimic certain natural amino acids, which can be advantageous in drug design and optimization.

Recent studies have highlighted the potential therapeutic applications of methyl 3-carbamoylazetidine-3-carboxylate. One notable area of research is its use as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs. GPCRs play a central role in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By modulating these receptors, methyl 3-carbamoylazetidine-3-carboxylate could potentially be used to treat a range of diseases, such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its potential as a GPCR modulator, methyl 3-carbamoylazetidine-3-carboxylate has also shown promise in the field of cancer research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with specific signaling pathways. For instance, it has been found to downregulate the expression of oncogenes and upregulate tumor suppressor genes, thereby exerting an antiproliferative effect on cancer cells. These findings suggest that methyl 3-carbamoylazetidine-3-carboxylate could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of methyl 3-carbamoylazetidine-3-carboxylate have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as an oral medication. Additionally, its low toxicity and high selectivity towards target receptors make it an attractive candidate for clinical trials.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and safety profile of methyl 3-carbamoylazetidine-3-carboxylate. Ongoing clinical trials are currently evaluating its efficacy and safety in treating various conditions. These trials will provide valuable insights into the therapeutic potential of this compound and pave the way for its potential approval as a new drug.

In conclusion, methyl 3-carbamoylazetidine-3-carboxylate (CAS No. 2580190-38-9) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of new drugs targeting GPCRs and cancer. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.